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Introduction
GSK8814 is a potent and selective chemical probe for the bromodomain of ATPase family AAA

domain-containing protein 2 (ATAD2).[1][2][3] ATAD2 is an epigenetic reader protein implicated

in various cancers, making it an attractive therapeutic target.[4][5] The NanoBRET™ Target

Engagement (TE) assay is a proximity-based cellular assay that allows for the quantitative

measurement of compound binding to a specific protein target in live cells. This document

provides a detailed protocol for using GSK8814 in a NanoBRET™ TE assay to measure its

engagement with the ATAD2 bromodomain.

Principle of the NanoBRET™ Target Engagement
Assay
The NanoBRET™ TE assay is based on Bioluminescence Resonance Energy Transfer

(BRET), a process of energy transfer between a bioluminescent donor and a fluorescent

acceptor. In this application, the ATAD2 protein is fused to the bright NanoLuc® luciferase (the

donor), and a cell-permeable fluorescent tracer that binds to the ATAD2 bromodomain acts as
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the acceptor. When the tracer binds to the ATAD2-NanoLuc® fusion protein, the close proximity

allows for energy transfer, resulting in a BRET signal. A test compound, such as GSK8814, that

binds to the ATAD2 bromodomain will compete with the tracer, leading to a decrease in the

BRET signal in a dose-dependent manner.

Data Presentation
Quantitative Data Summary for GSK8814 and Control
Compound

Compound Target Assay Type Value Unit Reference

GSK8814 ATAD2
NanoBRET™

TE
2 µM (EC50)

ATAD2

Isothermal

Titration

Calorimetry

(ITC)

8.1 pKd

ATAD2 BROMOscan 8.9 pKi

ATAD2 TR-FRET 7.3 pIC50

ATAD2B TR-FRET 7.7 pIC50

BRD4 (BD1) TR-FRET 4.6 pIC50

GSK8815

(Negative

Control)

ATAD2

Isothermal

Titration

Calorimetry

(ITC)

5.5 pKd

ATAD2 TR-FRET 5.5 pIC50

ATAD2B TR-FRET 5.5 pIC50

Experimental Protocols
Materials

HEK293 cells (or other suitable cell line)
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DMEM with 10% FBS

Opti-MEM™ I Reduced Serum Medium

Plasmid encoding NanoLuc®-ATAD2 bromodomain fusion protein

Plasmid encoding Histone H3.3-HaloTag® fusion protein (as the interacting partner for the

BRET assay)

FuGENE® HD Transfection Reagent

NanoBRET™ Tracer specific for ATAD2 (concentration to be optimized)

GSK8814

GSK8815 (negative control)

DMSO

NanoBRET™ Nano-Glo® Substrate

Extracellular NanoLuc® Inhibitor

White, tissue culture-treated 96-well or 384-well plates

Luminometer capable of measuring donor and acceptor emission wavelengths (e.g., 460 nm

and 618 nm)

Methods
Day 1: Cell Plating and Transfection

Culture HEK293 cells in DMEM supplemented with 10% FBS.

On the day of transfection, prepare a cell suspension in Opti-MEM™.

Prepare the transfection mix by combining the NanoLuc®-ATAD2 bromodomain and Histone

H3.3-HaloTag® plasmids with FuGENE® HD Transfection Reagent according to the

manufacturer's protocol.
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Add the transfection mix to the cell suspension.

Seed the transfected cells into a white, tissue culture-treated 96-well or 384-well plate at an

appropriate density.

Incubate at 37°C in a CO2 incubator for 24 hours.

Day 2: Compound Treatment and Lysis

Prepare serial dilutions of GSK8814 and the negative control GSK8815 in Opti-MEM™. A

typical concentration range to test for GSK8814 would be from 0.01 µM to 100 µM.

Prepare the NanoBRET™ Tracer dilution in Opti-MEM™. The optimal tracer concentration

should be determined experimentally but is typically around its EC50 value for binding to the

target.

Carefully remove the culture medium from the wells.

Add the compound dilutions and the tracer to the appropriate wells. Include wells with tracer

only (no compound) and wells with cells only (no compound, no tracer) as controls.

Incubate the plate at 37°C in a CO2 incubator for the desired equilibrium time (e.g., 2-4

hours).

Prepare the NanoBRET™ Nano-Glo® Substrate solution containing the Extracellular

NanoLuc® Inhibitor according to the manufacturer's protocol.

Add the substrate solution to all wells.

Incubate at room temperature for 3-5 minutes to allow for signal stabilization.

Data Acquisition and Analysis

Measure the luminescence signal at the donor emission wavelength (e.g., 460 nm) and the

acceptor emission wavelength (e.g., 618 nm) using a luminometer.

Calculate the raw BRET ratio for each well by dividing the acceptor signal by the donor

signal.
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Normalize the BRET ratios to the vehicle control (tracer only).

Plot the normalized BRET ratio against the logarithm of the compound concentration.

Fit the data to a sigmoidal dose-response curve to determine the IC50 or EC50 value for

GSK8814. The EC50 for GSK8814 in this assay has been reported to be 2 µM.

Visualizations
ATAD2 Signaling Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15571154/docs#application-notes-and-protocols-for-
utilizing-gsk8814-in-a-nanobret-assay]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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